Jorunnamycin A
Overview
Description
Jorunnamycin A is a member of isoquinolines.
Jorunnamycin A is a natural product found in Jorunna funebris with data available.
Scientific Research Applications
Synthesis and Pharmaceutical Potential
- Asymmetric Catalysis in Synthesis : Jorunnamycin A has been synthesized using asymmetric catalysis, a method distinct from its natural biosynthetic pathway. This approach allows for the creation of diverse nonnatural analogs, contributing significantly to drug discovery research, especially in cancer treatment (Welin et al., 2019).
Anticancer Applications
- Suppression of Lung Cancer Metastasis : Jorunnamycin A has shown the ability to inhibit epithelial to mesenchymal transition (EMT) and sensitizes anoikis in human lung cancer cells. This suggests its potential as an effective agent against lung cancer metastasis (Ecoy et al., 2019).
- Effect on Non-Small-Cell Lung Cancer Cells : Research on 22-O-ester derivatives of Jorunnamycin A revealed their potent cytotoxicity against human non-small-cell lung cancer cells. This highlights the compound's potential in cancer treatment (Sirimangkalakitti et al., 2016).
Impact on Cancer Stem-Like Cells
- Targeting Lung Cancer Stem Cells : Jorunnamycin A has shown effects in depleting stemness transcription factors in lung cancer stem cells, thereby sensitizing them to apoptosis. This suggests its application in targeting cancer stem-like cells in lung cancer treatment (Sumkhemthong et al., 2021).
Cytotoxicity Studies
- Transcriptional Profiling in Cancer Cells : Studies involving renieramycin M and jorunnamycin C (related to Jorunnamycin A) have focused on their cytotoxic effects on cancer cell lines, providing insight into their potential as antitumor agents (Charupant et al., 2009).
properties
Molecular Formula |
C26H27N3O7 |
|---|---|
Molecular Weight |
493.5 g/mol |
IUPAC Name |
(1R,2S,10R,12R,13S)-10-(hydroxymethyl)-7,18-dimethoxy-6,17,21-trimethyl-5,8,16,19-tetraoxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),17-tetraene-12-carbonitrile |
InChI |
InChI=1S/C26H27N3O7/c1-10-21(31)12-7-15-20-19-13(22(32)11(2)26(36-5)24(19)34)6-14(28(20)3)16(8-27)29(15)17(9-30)18(12)23(33)25(10)35-4/h14-17,20,30H,6-7,9H2,1-5H3/t14-,15-,16-,17-,20-/m0/s1 |
InChI Key |
JHAXVYBLQNHGFS-LLYLOPHFSA-N |
Isomeric SMILES |
CC1=C(C(=O)C2=C(C1=O)C[C@H]3[C@H]4C5=C(C[C@H](N4C)[C@@H](N3[C@H]2CO)C#N)C(=O)C(=C(C5=O)OC)C)OC |
Canonical SMILES |
CC1=C(C(=O)C2=C(C1=O)CC3C4C5=C(CC(N4C)C(N3C2CO)C#N)C(=O)C(=C(C5=O)OC)C)OC |
synonyms |
jorunnamycin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (13S,15S,17S)-13-[(1'R,5S,9'R,11'R,12'R,19'R)-11'-acetyloxy-3-(2-chloroethyl)-12'-ethyl-5'-methoxy-8'-methyl-2,4-dioxospiro[1,3-oxazolidine-5,10'-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene]-4'-yl]-17-ethyl-17-hydroxy-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-13-carboxylate;sulfuric acid](/img/structure/B1258543.png)
